Cas no 1909325-35-4 (5-sulfanylpyridine-3-carboxylic acid hydrochloride)

• Product Name: 5-sulfanylpyridine-3-carboxylic acid hydrochloride
• CAS No: 1909325-35-4
• MF: C₆H₆ClNO₂S
• MW: 191.635339260101
• MDL: MFCD24386889
• CID: 5211550
• PubChem ID: 121552978
• Update Time: 2025-05-20

5-sulfanylpyridine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• DMMKRMHQQXSXOW-UHFFFAOYSA-N
• 5-sulfanylpyridine-3-carboxylic acid hydrochloride

• MDL： MFCD24386889
• Inchi： 1S/C6H5NO2S.ClH/c8-6(9)4-1-5(10)3-7-2-4;/h1-3,10H,(H,8,9);1H
• InChI Key： DMMKRMHQQXSXOW-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(S)=C1)(=O)O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 5-sulfanylpyridine-3-carboxylic acid hydrochloride

Introduction to 5-Sulfanylpyridine-3-Carboxylic Acid Hydrochloride (CAS No: 1909325-35-4)

5-Sulfanylpyridine-3-carboxylic acid hydrochloride, a compound with the chemical formula C₆H₆ClNO₄S, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 1909325-35-4, has garnered attention due to its potential applications in drug development and therapeutic interventions. The presence of both a sulfanyl group and a carboxylic acid moiety in its structure imparts unique chemical properties that make it a valuable candidate for various biochemical studies.

The structure of 5-Sulfanylpyridine-3-carboxylic acid hydrochloride consists of a pyridine ring substituted with a sulfanyl group at the 5-position and a carboxylic acid group at the 3-position. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for biological assays and pharmaceutical formulations. This compound's dual functionality has positioned it as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those containing sulfur atoms. The sulfanyl group in 5-Sulfanylpyridine-3-carboxylic acid hydrochloride contributes to its ability to interact with biological targets in unique ways. Studies have shown that sulfur-containing heterocycles often exhibit significant bioactivity, making them promising candidates for drug discovery. The carboxylic acid group further enhances its potential by allowing for further functionalization and derivatization, which can be tailored to specific pharmacological needs.

One of the most compelling aspects of 5-Sulfanylpyridine-3-carboxylic acid hydrochloride is its potential role in the development of new therapeutic strategies. Recent research has highlighted its utility in the synthesis of inhibitors targeting various enzymatic pathways. For instance, studies have demonstrated its effectiveness in modulating enzymes involved in inflammatory responses and cancer progression. The ability to fine-tune the structure of this compound allows researchers to develop derivatives with enhanced specificity and potency, which is crucial for effective drug design.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of 5-Sulfanylpyridine-3-carboxylic acid hydrochloride for the development of small-molecule drugs. Its structural features make it an excellent scaffold for creating molecules that can interact with biological receptors and enzymes. Additionally, its solubility profile enhances its suitability for oral and intravenous administration, which are common routes of drug delivery. These factors have made it a focal point for medicinal chemists seeking to develop new treatments for a variety of diseases.

Recent advancements in computational chemistry have further accelerated the exploration of 5-Sulfanylpyridine-3-carboxylic acid hydrochloride's potential. High-throughput virtual screening techniques have enabled researchers to rapidly evaluate thousands of derivatives, identifying those with optimal pharmacokinetic profiles. This approach has been instrumental in identifying lead compounds that can be further optimized through traditional synthetic methods. The integration of computational tools with experimental validation has significantly sped up the drug discovery process, making compounds like 5-Sulfanylpyridine-3-carboxylic acid hydrochloride more accessible for therapeutic applications.

The role of this compound extends beyond mere intermediates; it also serves as a model system for understanding how structural modifications can influence bioactivity. Researchers have been able to correlate specific changes in the molecular structure with changes in biological activity, providing valuable insights into structure-activity relationships (SAR). These insights are critical for designing molecules that not only exhibit high efficacy but also possess favorable safety profiles. The systematic study of 5-Sulfanylpyridine-3-carboxylic acid hydrochloride derivatives has contributed significantly to our understanding of how sulfur-containing heterocycles can be harnessed for therapeutic purposes.

As interest in personalized medicine grows, compounds like 5-Sulfanylpyridine-3-carboxylic acid hydrochloride are becoming increasingly important. Their versatility allows them to be tailored to specific patient populations, addressing individual variations in metabolism and response to treatment. This aligns with the broader trend towards developing more targeted and effective therapies. By understanding how these compounds interact with biological systems at a molecular level, researchers can design treatments that are better suited to meet the diverse needs of patients.

The future prospects for 5-Sulfanylpyridine-3-carboxylic acid hydrochloride are promising, driven by ongoing research and technological advancements. As new synthetic methodologies emerge, it will become easier to access complex derivatives with enhanced properties. Additionally, collaborations between academia and industry are likely to yield innovative applications for this compound across various therapeutic areas. The continued exploration of its pharmacological potential ensures that it will remain a relevant and valuable asset in the pharmaceutical landscape.